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Compound of Interest

Compound Name: Vps34-IN-4

Cat. No.: B560415

Essential Safety and Handling Guide for Vps34-IN-4

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Vps34-IN-4. Adherence to these procedures is
essential to ensure personal safety and maintain the integrity of your experiments.

Personal Protective Equipment (PPE)

When handling Vps34-IN-4, a comprehensive suite of personal protective equipment is
mandatory to minimize exposure and ensure safety.

Recommended Personal Protective Equipment:
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PPE Category

Item

Specifications

Eye Protection

Safety Glasses with Side
Shields

Must be worn at all times in the

laboratory.

Goggles

Recommended when there is

a risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
suitable. Inspect for tears or

holes before use.

Body Protection

Laboratory Coat

A full-length lab coat should be

worn and kept fastened.

Respiratory Protection

Not generally required for

small quantities.

Use a NIOSH-approved
respirator if handling large
quantities or if there is a risk of
aerosolization. Work in a well-
ventilated area or under a

chemical fume hood.

Operational Plan: Safe Handling and Storage

Proper handling and storage are critical to maintain the stability of Vps34-IN-4 and to prevent

accidental exposure.

Handling Procedures:

laboratory.[1]

Storage Conditions:

Avoid Inhalation: Do not breathe dust or aerosols.[1]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1]

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[1]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
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Powder: Store at -20°C for long-term storage.[1]

In Solvent: Store at -80°C.[1]

Container: Keep the container tightly sealed in a cool, well-ventilated area.[1]

Light: Protect from direct sunlight.[1]

Stock Solution Storage:

o A stock solution stored at -80°C is stable for up to 6 months.[2]

e When stored at -20°C, the solution should be used within 1 month.[2]

o To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution.[2]

Disposal Plan

Dispose of Vps34-IN-4 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

Disposal Guidelines:
» Waste Container: Dispose of contents and container to an approved waste disposal plant.[1]

e Contaminated Materials: Treat all labware and materials that have come into contact with
Vps34-IN-4 as chemical waste.

e Local Regulations: Always consult your institution's environmental health and safety (EHS)
office for specific disposal protocols.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
First Aid Measures:

« If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[1]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses.
Seek medical attention.[3]

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek
medical attention if irritation develops.[3]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[3]

Spill Response:

» Containment: Absorb spills with an inert material (e.g., vermiculite, sand, or earth).
» Cleaning: Decontaminate the area with a suitable cleaning agent.

o Disposal: Collect all spill materials in a sealed container for proper disposal.

Quantitative Data Summary

The following table summarizes key quantitative information for Vps34-IN-4 and a related
inhibitor, Vps34-IN-1.

Parameter Vps34-IN-4 Vps34-IN-1
Purity 99.19%[2] 99.79%[4]
CAS Number 1383716-46-8|2] 1383716-33-3[4]
c Not explicitly stated for Vps34-  ~25 nM for Vps34-Vps15
50
IN-4 complex[4]
Storage (Powder) -20°C[5] -20°C (3 years)[6]
) -80°C (6 months), -20°C (1 -80°C (1 year), -20°C (1
Storage (in DMSO)
month)[2] month)[4]
Solubility (DMSO) > 39.15 mg/mL 85 mg/mL[6]
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Experimental Protocols and Signaling Pathway

Vps34 is a class Il phosphoinositide 3-kinase (PI3K) that plays a critical role in the initiation of
autophagy, a cellular process for degrading and recycling cellular components.[2] Vps34 forms
a complex with Beclin-1, Vps15, and ATG14L to phosphorylate phosphatidylinositol (PI) to
generate phosphatidylinositol 3-phosphate (PI3P). PI3P then serves as a docking site for
effector proteins that are essential for the formation of the autophagosome.

Experimental Workflow: Inhibition of Autophagy

A typical experiment to investigate the effect of Vps34-IN-4 on autophagy would involve
treating cells with the inhibitor and then monitoring the levels of autophagy markers, such as
LC3-Il and p62/SQSTML1, by western blotting or immunofluorescence. A decrease in the LC3-
[I/LC3-I ratio and an accumulation of p62 would indicate an inhibition of autophagy.

Vps34 Signaling Pathway in Autophagy

The following diagram illustrates the central role of the Vps34 complex in the autophagy

signaling pathway.
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Vps34 Signaling Pathway in Autophagy Initiation
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Caption: Vps34 Complex | in Autophagy Initiation.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b560415?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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